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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Miglyol 840, a versatile excipient
widely utilized in the pharmaceutical and cosmetic industries. This document delves into its
chemical composition, physicochemical properties, and its functional roles in various drug
delivery systems. Detailed experimental protocols are provided to assist researchers in
leveraging the unique characteristics of Miglyol 840 for optimal formulation development.

Core Composition and Physicochemical Properties

Miglyol 840 is a propylene glycol diester of saturated vegetable fatty acids, primarily caprylic
acid (C8) and capric acid (C10).[1][2][3] This specific composition imparts a unique set of
properties that make it a valuable component in a wide array of formulations. It is a clear,
virtually colorless, and odorless liquid with a neutral taste.[1][3] Manufactured under GMP
conditions, it is characterized by its high purity, low impurity profile, and absence of additives
like antioxidants, solvents, or catalyst residues.[1][3]
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The key advantages of Miglyol 840 over traditional vegetable oils include its exceptional

stability against oxidation, liquid state at 0°C, and excellent solvent capacity for many active

pharmaceutical ingredients (APIs).[1][3][4] Its low viscosity contributes to its excellent

spreadability and absorption characteristics on the skin.[1][5]

Table 1: Physicochemical Properties of Miglyol 840

Property

Value

Test Method

Chemical Name

Propylene Glycol

Dicaprylate/Dicaprate

Ph. Eur., USP/NF

Appearance Clear, virtually colorless liquid Visual

Odor & Taste Neutral Organoleptic
Acid Value max. 0.2 mg KOH/g Ph. Eur. 2.5.1
Hydroxyl Value max. 5.0 mg KOH/g Ph. Eur. 2.5.3
Water Content max. 0.1% Ph. Eur. 2.5.12
Viscosity at 20°C 9-12 mPas Ph. Eur. 2.2.9
Fatty Acid Composition

Caproic Acid (C6:0) max. 2.0% Ph. Eur. 2.4.22
Caprylic Acid (C8:0) 50.0 - 80.0% Ph. Eur. 2.4.22
Capric Acid (C10:0) 20.0 - 50.0% Ph. Eur. 2.4.22
Lauric Acid (C12:0) max. 2.0% Ph. Eur. 2.4.22
Myristic Acid (C14:0) max. 1.0% Ph. Eur. 2.4.22

Data compiled from multiple sources.[1]

Applications in Pharmaceutical Formulations

Miglyol 840's unique properties lend it to a variety of pharmaceutical applications:
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Topical Formulations: Its excellent emollient, skin-smoothing, and penetration-enhancing
properties make it ideal for creams, lotions, and ointments.[2][3][6][7] It is non-occlusive and
does not inhibit skin respiration.[1][3]

Parenteral Formulations: Due to its very low viscosity and high purity, it is a suitable carrier
oil for subcutaneous (s.c.) and intramuscular (i.m.) injections.[1][3][4]

Oral Formulations: It is a key component in the formulation of self-emulsifying drug delivery
systems (SEDDS), which are designed to enhance the oral bioavailability of poorly water-
soluble drugs.[8][9]

Cosmetics: It is widely used in skincare products, makeup, and sunscreens as a hon-greasy
emollient and dispersing agent for pigments.[5][7][10]

Experimental Protocols for Formulation
Development

This section provides detailed methodologies for key experiments involving Miglyol 840.

Drug Solubility Determination in Miglyol 840

Objective: To determine the saturation solubility of an API in Miglyol 840.

Methodology:

Preparation of Supersaturated Solutions: Add an excess amount of the API to a known
volume of Miglyol 840 in a sealed container.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a
predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

Separation of Undissolved API: Centrifuge the samples at a high speed to pellet the
undissolved API.

Sample Preparation: Carefully withdraw an aliquot of the supernatant (the saturated solution
of the API in Miglyol 840).
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 Dilution: Dilute the aliquot with a suitable solvent in which both the API and Miglyol 840 are
soluble (e.g., methanol, acetonitrile).

» Quantification: Analyze the concentration of the API in the diluted sample using a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC).[11]

» Calculation: Calculate the saturation solubility of the APl in Miglyol 840 based on the dilution
factor and the quantified concentration.

Formulation of a Self-Emulsifying Drug Delivery System
(SEDDS)

Objective: To prepare a stable SEDDS formulation using Miglyol 840 as the oil phase.
Methodology:
» Excipient Screening:

o Determine the solubility of the API in various oils (including Miglyol 840), surfactants, and
cosurfactants.

o Select the excipients that show the highest solubilization potential for the API.
e Construction of Pseudo-Ternary Phase Diagrams:

o Prepare a series of mixtures with varying ratios of oil (Miglyol 840), surfactant, and
cosurfactant.

o For each mixture, titrate with water and observe the formation of emulsions.

o Identify the region in the phase diagram that forms a clear, stable nanoemulsion upon
agueous dispersion.[3][7]

e Preparation of the SEDDS Formulation:

o Accurately weigh the required amounts of Miglyol 840, the selected surfactant, and
cosurfactant based on the optimal ratio determined from the phase diagram.
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o Add the predetermined amount of the API to the excipient mixture.

o Gently heat and stir the mixture until the API is completely dissolved and the formulation is
a clear, homogenous liquid.

e Characterization of the SEDDS:

o Emulsification Time: Add a known amount of the SEDDS formulation to a specified volume
of water with gentle agitation and measure the time it takes to form a clear emulsion.[3]

o Droplet Size Analysis: Dilute the SEDDS with water and measure the droplet size and
polydispersity index (PDI) using a dynamic light scattering (DLS) instrument.

o Thermodynamic Stability: Subject the formulation to centrifugation and freeze-thaw cycles
to assess its physical stability.

In Vitro Drug Release from a Miglyol 840-based Topical
Formulation

Objective: To evaluate the release profile of an API from a topical formulation containing
Miglyol 840.

Methodology:

Apparatus: Utilize a Franz diffusion cell apparatus.[9][12]
e Membrane: Use a synthetic membrane (e.g., polysulfone) or excised human/animal skin.

o Receptor Medium: Fill the receptor chamber with a suitable buffer solution (e.g., phosphate-
buffered saline, pH 7.4) that ensures sink conditions. The receptor medium should be
continuously stirred.

o Sample Application: Apply a known amount of the topical formulation to the surface of the
membrane in the donor chamber.

o Sampling: At predetermined time intervals, withdraw samples from the receptor medium and
replace with an equal volume of fresh medium.
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» Analysis: Analyze the concentration of the API in the collected samples using a validated
analytical method (e.g., HPLC).

o Data Analysis: Plot the cumulative amount of drug released per unit area against time to
determine the release profile.

In Vitro Skin Permeation Study

Objective: To assess the ability of a Miglyol 840-containing formulation to deliver an API across
the skin.

Methodology:

o Skin Preparation: Use excised human or animal (e.g., porcine) skin. The skin should be
carefully prepared to the appropriate thickness and its integrity verified.[13]

o Apparatus: Employ a Franz diffusion cell.[9][12]

o Experimental Setup: Mount the prepared skin between the donor and receptor chambers of
the Franz cell, with the stratum corneum facing the donor chamber.

o Receptor Fluid: Fill the receptor chamber with a suitable receptor fluid and maintain a
constant temperature of 32°C to mimic physiological skin temperature.

o Formulation Application: Apply a finite dose of the formulation to the skin surface.

o Sampling: Collect samples from the receptor fluid at various time points over a 24-hour
period.

o Quantification: Analyze the API concentration in the samples using a suitable analytical
technique.

o Data Analysis: Calculate the cumulative amount of API permeated per unit area over time
and determine the steady-state flux and permeability coefficient.

Mandatory Visualizations
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The following diagrams illustrate key workflows and relationships relevant to the formulation
and characterization of Miglyol 840-based drug delivery systems.
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Caption: Workflow for the formulation and characterization of a SEDDS.
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Caption: Workflow for an in vitro drug release study using a Franz diffusion cell.
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Caption: Logical relationship of components in a SEDDS formulation for enhanced
bioavailability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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